1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile

• IUPAC Name: 1-cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile
• InChI: InChI=1S/C17H21N3O/c1-12-4-3-5-13(2)16(12)17(21)19-8-9-20(14-6-7-14)15(10-18)11-19/h3-5,14-15H,6-9,11H2,1-2H3
• InChI Key: GKCNTAFDVHOGGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C(=O)N2CCN(C(C2)C#N)C3CC3
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile (CBP) is a chemical compound that is widely used in scientific research. It belongs to the class of piperazine derivatives and has a broad range of applications in various fields, including medicinal chemistry, neuroscience, and biochemistry.

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile is not fully understood, but it is believed to act as a modulator of various neurotransmitter systems. 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has been shown to bind to dopamine, serotonin, and adrenergic receptors, as well as the NMDA receptor. It is thought to enhance the activity of these receptors, leading to increased neurotransmitter release and enhanced neuronal signaling. 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has also been shown to inhibit the reuptake of dopamine, serotonin, and norepinephrine, leading to increased levels of these neurotransmitters in the synaptic cleft.
Biochemical and Physiological Effects:
1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has been shown to have a wide range of biochemical and physiological effects. In animal studies, 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has been shown to increase locomotor activity, enhance cognitive function, and reduce anxiety-like behavior. 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has also been shown to have antidepressant and antipsychotic-like effects, suggesting that it may have therapeutic potential for the treatment of various psychiatric disorders. Additionally, 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has been shown to have analgesic effects, suggesting that it may have potential as a pain medication.

Advantages and Limitations for Lab Experiments

1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has several advantages for use in lab experiments. It is a relatively stable compound that is easy to synthesize and purify. 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile is also relatively inexpensive compared to other research compounds. However, 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has some limitations for use in lab experiments. It has a relatively short half-life and is rapidly metabolized in vivo, which can complicate the interpretation of experimental results. Additionally, 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has been shown to have some toxic effects at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile. One area of interest is the development of more selective 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile analogs that target specific neurotransmitter systems. Another area of interest is the investigation of the long-term effects of 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile on neuronal function and behavior. Additionally, the potential therapeutic effects of 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile for various psychiatric and neurological disorders warrant further investigation. Finally, the development of new methods for the synthesis and purification of 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile could improve its usefulness as a research tool.

Synthesis Methods

The synthesis of 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile involves the reaction of 2,6-dimethylbenzoyl chloride with piperazine in the presence of a base, followed by the addition of cyclopropylamine and potassium cyanide. The reaction occurs in anhydrous conditions and leads to the formation of 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile as a white solid. The yield of the reaction is typically around 70%, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has a wide range of applications in scientific research. It has been used as a tool compound to study the function of various receptors, including dopamine, serotonin, and adrenergic receptors. 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has also been used to investigate the role of these receptors in various diseases, such as Parkinson's disease, schizophrenia, and depression. Additionally, 1-Cyclopropyl-4-(2,6-dimethylbenzoyl)piperazine-2-carbonitrile has been used to study the function of ion channels, such as the NMDA receptor, and to investigate the mechanisms of action of various drugs, including antidepressants and antipsychotics.